Cas no 1805025-41-5 (2-Bromo-3-iodo-4-nitropyridine)

• Product Name: 2-Bromo-3-iodo-4-nitropyridine
• CAS No: 1805025-41-5
• MF: C₅H₂BrIN₂O₂
• MW: 328.890052318573
• CID: 4901195
• Update Time: 2025-11-02

2-Bromo-3-iodo-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-iodo-4-nitropyridine

• Inchi： 1S/C5H2BrIN2O2/c6-5-4(7)3(9(10)11)1-2-8-5/h1-2H
• InChI Key： VHFJQPIQJTWQCH-UHFFFAOYSA-N
• SMILES： IC1C(=NC=CC=1[N+](=O)[O-])Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-3-iodo-4-nitropyridine

Comprehensive Guide to 2-Bromo-3-iodo-4-nitropyridine (CAS No. 1805025-41-5): Properties, Applications, and Market Insights

2-Bromo-3-iodo-4-nitropyridine (CAS No. 1805025-41-5) is a halogenated nitropyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring bromine, iodine, and nitro functional groups, serves as a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in 2-Bromo-3-iodo-4-nitropyridine due to its potential applications in drug discovery and specialty chemicals.

The molecular formula of 2-Bromo-3-iodo-4-nitropyridine is C₅H₂BrIN₂O₂, with a molecular weight of 328.89 g/mol. Its structural features make it particularly valuable for cross-coupling reactions, which are widely used in modern organic chemistry. The presence of both bromine and iodine substituents allows for selective functionalization, making this compound a highly sought-after building block in medicinal chemistry. Recent studies have highlighted its role in the synthesis of novel heterocyclic compounds with potential biological activity.

In the pharmaceutical industry, 2-Bromo-3-iodo-4-nitropyridine has shown promise as a precursor for the development of new therapeutic agents. Its unique structure enables the creation of diverse molecular scaffolds that are being investigated for various pharmacological applications. The compound's reactivity profile makes it particularly useful in palladium-catalyzed coupling reactions, which are fundamental to many drug discovery programs. Researchers are exploring its potential in developing treatments for neurological disorders and infectious diseases, areas that have seen increased interest due to recent global health challenges.

The agrochemical sector has also shown growing interest in 2-Bromo-3-iodo-4-nitropyridine derivatives. These compounds are being studied for their potential as novel pesticides and herbicides, particularly in light of the increasing demand for more environmentally friendly crop protection solutions. The unique electronic properties imparted by the nitro group and halogen atoms may contribute to enhanced biological activity while maintaining favorable environmental profiles.

From a material science perspective, 2-Bromo-3-iodo-4-nitropyridine serves as a valuable precursor for the synthesis of advanced organic materials. Its ability to participate in various coupling reactions makes it suitable for creating conjugated systems with potential applications in organic electronics, including organic light-emitting diodes (OLEDs) and organic photovoltaics. These applications align well with current global trends toward sustainable energy solutions and green technologies.

The synthesis and handling of 2-Bromo-3-iodo-4-nitropyridine require specialized knowledge and equipment. Proper storage conditions, typically under inert atmosphere at low temperatures, are essential to maintain the compound's stability. Researchers working with this material should be aware of its sensitivity to light and moisture, which can affect its reactivity and shelf life. These considerations are particularly important given the compound's increasing use in high-value research applications.

Market analysis indicates growing demand for 2-Bromo-3-iodo-4-nitropyridine across multiple industries. The compound's versatility as a synthetic intermediate has led to increased production by specialty chemical manufacturers worldwide. Pricing trends reflect its status as a high-value fine chemical, with costs influenced by factors such as purity requirements, order volume, and global supply chain dynamics. The market for such specialized intermediates is expected to expand in coming years, driven by ongoing research in pharmaceutical and material science applications.

Quality control is paramount when working with 2-Bromo-3-iodo-4-nitropyridine. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify the compound's purity and identity. These quality assurance measures are critical for ensuring reproducible results in research applications and maintaining the compound's performance in synthetic processes.

Recent advancements in synthetic methodology have improved access to 2-Bromo-3-iodo-4-nitropyridine and related compounds. Modern catalytic systems and optimized reaction conditions have enhanced the efficiency of its production, making it more accessible to researchers. These developments coincide with broader trends in chemical synthesis toward more sustainable and atom-economical processes.

Looking ahead, 2-Bromo-3-iodo-4-nitropyridine is poised to play an increasingly important role in chemical research and development. Its unique combination of functional groups offers numerous possibilities for structural modification and derivatization. As research continues to uncover new applications for this compound, its significance in various scientific and industrial domains is likely to grow. The compound's potential contributions to addressing contemporary challenges in healthcare, agriculture, and energy make it a subject of ongoing interest and investigation.

For researchers considering working with 2-Bromo-3-iodo-4-nitropyridine, it's essential to consult the latest literature and safety data. The compound's reactivity profile offers exciting opportunities for innovation, but also requires careful handling and expertise. As with all specialized chemicals, proper risk assessment and laboratory practices should be followed to ensure safe and productive use of this valuable synthetic intermediate.